Cas no 1361536-41-5 (3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol)

• Product Name: 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol
• CAS No: 1361536-41-5
• MF: C₁₂H₇Cl₃FNO
• MW: 306.547483682632
• CID: 4967728
• Update Time: 2025-05-20

3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol

• Inchi： 1S/C12H7Cl3FNO/c13-8-2-1-7(10(14)11(8)15)12-9(16)3-6(5-18)4-17-12/h1-4,18H,5H2
• InChI Key： DOYUIOKYYBRVHL-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C1C(=CC(CO)=CN=1)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• XLogP3: 3.6
• Topological Polar Surface Area: 33.1

Additional information on 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol

Introduction to 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol (CAS No. 1361536-41-5) and Its Emerging Applications in Chemical Biology

3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol (CAS No. 1361536-41-5) is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the pyridine family, a class of molecules widely studied for their pharmacological properties. The presence of a fluoro substituent and multiple chlorine atoms on the aromatic ring imparts distinct electronic and steric properties, making it a valuable scaffold for drug discovery and molecular probes.

The fluoro group at the 3-position of the pyridine ring is a key structural determinant that influences the compound's reactivity and binding affinity. Fluorine atoms are known to modulate metabolic stability, lipophilicity, and receptor interactions, which are critical factors in drug design. In contrast, the 2,3,4-trichlorophenyl moiety introduces strong electron-withdrawing effects through the chlorine atoms, which can enhance the compound's interaction with biological targets. This combination of substituents makes 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly assess the potential of such compounds in various therapeutic areas. Studies have suggested that derivatives of this molecule may exhibit inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The methanol group at the 5-position provides a hydroxyl functionality that can participate in hydrogen bonding interactions, further enhancing binding specificity.

In the realm of chemical biology, this compound has been investigated as a tool for understanding enzyme mechanisms and identifying novel therapeutic targets. Its structural complexity allows for fine-tuning of biological activity through modifications at different positions on the molecule. For instance, replacing one of the chlorine atoms with another substituent could alter the compound's pharmacokinetic profile or target specificity without significantly compromising its core structure.

The synthesis of 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced synthetic methodologies have been employed to ensure regioselectivity and yield optimization. Techniques such as cross-coupling reactions and palladium catalysis play a crucial role in constructing the desired framework efficiently.

One notable application of this compound is in the development of imaging agents for diagnostic purposes. The unique electronic properties conferred by its substituents make it an attractive candidate for radiolabeling studies. Researchers have explored its potential use in positron emission tomography (PET) scans to visualize biological processes in vivo. The ability to track such molecules non-invasively provides valuable insights into disease mechanisms and treatment responses.

The role of fluorinated pyridines in medicinal chemistry cannot be overstated. These compounds have been extensively studied for their role in enhancing drug efficacy and bioavailability. The electron-withdrawing nature of fluorine atoms helps stabilize reactive intermediates during metabolic processes, reducing degradation rates and prolonging drug action. Additionally, fluorine substitution can improve binding affinity by introducing hydrophobic interactions or by modulating electronic distributions at the binding site.

Recent clinical trials have begun to explore the therapeutic potential of compounds similar to 3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol in treating neurological disorders. Preliminary data suggest that certain derivatives may interact with neurotransmitter receptors without causing off-target effects commonly observed with traditional drugs. This underscores the importance of structural optimization in developing safer and more effective treatments.

The chemical biology community continues to leverage computational tools to predict how modifications to this scaffold might influence biological activity. Machine learning models trained on large datasets have shown promise in identifying novel analogs with enhanced properties. These predictions are then validated experimentally through targeted synthesis campaigns.

In conclusion,3-Fluoro-2-(2,3,4-trichlorophenyl)pyridine-5-methanol represents a fascinating example of how structural complexity can be harnessed for therapeutic benefit. Its unique combination of substituents makes it a versatile platform for drug discovery efforts across multiple disease areas including oncology,inflammation,and neurology.* Continued research into this compound will likely yield further insights into its potential applications*and* refine synthetic strategies for producing related molecules efficiently.* As computational methods advance,*the*pace at which new derivatives are discovered*and*tested will accelerate,*leading*to faster translation from bench*to*bedside.*